Cas no 2243521-68-6 (Acetic acid, 2-(3-azetidinyloxy)-, methyl ester, hydrochloride (1:1))

• Product Name: Acetic acid, 2-(3-azetidinyloxy)-, methyl ester, hydrochloride (1:1)
• CAS No: 2243521-68-6
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• CID: 6386405
• PubChem ID: 138040834
• Update Time: 2025-08-02

Acetic acid, 2-(3-azetidinyloxy)-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• methyl 2-(azetidin-3-yloxy)acetate hydrochloride
• 2243521-68-6
• EN300-6489913
• METHYL 2-(AZETIDIN-3-YLOXY)ACETATE HCL
• Methyl 2-(azetidin-3-yloxy)acetate;hydrochloride
• AT23439
• Acetic acid, 2-(3-azetidinyloxy)-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C6H11NO3.ClH/c1-9-6(8)4-10-5-2-7-3-5;/h5,7H,2-4H2,1H3;1H
• InChI Key： BVGYZFUEJVLOHH-UHFFFAOYSA-N
• SMILES： O(C1CNC1)CC(=O)OC.Cl

Computed Properties

• Exact Mass: 181.0505709g/mol
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Acetic acid, 2-(3-azetidinyloxy)-, methyl ester, hydrochloride (1:1)

Research Brief on Acetic acid, 2-(3-azetidinyloxy)-, methyl ester, hydrochloride (1:1) (CAS: 2243521-68-6)

In recent years, the compound Acetic acid, 2-(3-azetidinyloxy)-, methyl ester, hydrochloride (1:1) (CAS: 2243521-68-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-based structure, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates targeting neurological and inflammatory disorders. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current status in scientific research.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of Acetic acid, 2-(3-azetidinyloxy)-, methyl ester, hydrochloride (1:1). Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its molecular structure and stability. These studies have revealed that the compound exhibits high binding affinity to specific receptors in the central nervous system, suggesting its potential utility in treating conditions like Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, recent investigations have explored the anti-inflammatory properties of this compound. Preclinical trials conducted on animal models have demonstrated its efficacy in reducing inflammatory markers, particularly in cases of chronic inflammation. The compound's ability to modulate key signaling pathways, such as the NF-κB pathway, has been identified as a critical factor in its anti-inflammatory effects. These findings open new avenues for the development of targeted therapies for inflammatory diseases.

Another area of interest is the compound's potential role in cancer research. Preliminary studies have indicated that Acetic acid, 2-(3-azetidinyloxy)-, methyl ester, hydrochloride (1:1) may exhibit cytotoxic effects on certain cancer cell lines. Researchers are currently investigating its mechanism of action, with a focus on its ability to induce apoptosis and inhibit angiogenesis. While these findings are still in the early stages, they highlight the compound's versatility and potential as a multi-target therapeutic agent.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent efforts have focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its development and bring it closer to clinical trials.

In conclusion, Acetic acid, 2-(3-azetidinyloxy)-, methyl ester, hydrochloride (1:1) (CAS: 2243521-68-6) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its diverse pharmacological properties and potential therapeutic applications make it a valuable candidate for further investigation. Continued research and collaboration will be essential to fully realize its clinical potential and address the existing challenges. This research brief underscores the importance of ongoing studies and the need for a multidisciplinary approach to advance our understanding of this compound.